Cas no 1849402-70-5 (trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol)

• Product Name: trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol
• CAS No: 1849402-70-5
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6234413
• PubChem ID: 126847109
• Update Time: 2025-06-15

trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol
• F6545-6305
• 1849402-70-5
• trans-4-[(4-ethylphenyl)amino]pyrrolidin-3-ol
• (3R,4R)-4-[(4-ethylphenyl)amino]pyrrolidin-3-ol
• AKOS040823584

• Inchi： 1S/C12H18N2O/c1-2-9-3-5-10(6-4-9)14-11-7-13-8-12(11)15/h3-6,11-15H,2,7-8H2,1H3/t11-,12-/m1/s1
• InChI Key： YTIJNDQNDZXKRT-VXGBXAGGSA-N
• SMILES： O[C@@H]1CNC[C@H]1NC1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.3Ų

Additional information on trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol

Comprehensive Overview of trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol (CAS No. 1849402-70-5)

The compound trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol (CAS No. 1849402-70-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including a pyrrolidine core and an ethylphenyl substituent, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter systems.

In recent years, the demand for novel pharmaceutical intermediates has surged, driven by advancements in precision medicine and targeted drug delivery. trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol aligns with these trends due to its bioactive properties and compatibility with modern synthetic methodologies. Its CAS No. 1849402-70-5 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in global supply chains.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol?" The answer lies in multi-step organic synthesis, often involving Pd-catalyzed cross-coupling reactions or reductive amination techniques. These methods are optimized for high yield and purity, meeting the stringent requirements of Good Manufacturing Practices (GMP).

Another hot topic is the compound's potential role in neurodegenerative disease research. With rising global interest in Alzheimer's and Parkinson's treatments, trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol is being explored for its neuroprotective effects. Preliminary studies suggest it may influence dopamine and serotonin pathways, though further in vivo validation is needed.

From a commercial perspective, suppliers of CAS No. 1849402-70-5 emphasize its high purity (>98%) and scalable production. The compound is typically available as a white to off-white crystalline powder, soluble in common organic solvents like DMSO and methanol. These properties make it suitable for high-throughput screening (HTS) and medicinal chemistry applications.

Environmental and safety considerations are also critical. While trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol is not classified as hazardous, proper laboratory handling protocols are recommended. Researchers often search for "MSDS for CAS 1849402-70-5" to ensure compliance with OSHA and REACH standards.

In summary, trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol represents a promising candidate for drug development, with its CAS No. 1849402-70-5 serving as a key reference. Its relevance to CNS disorders, coupled with scalable synthesis, positions it as a molecule of enduring interest in both academic and industrial settings.